Cas no 22987-21-9 (2-Hydroxyethanephosphonic Acid)

2-Hydroxyethanephosphonic Acid (HEPA) is an organophosphorus compound characterized by its phosphonic acid functional group and hydroxyl substituent. This structure imparts strong chelating properties, making it effective in inhibiting scale formation and corrosion in aqueous systems. HEPA exhibits high thermal stability and resistance to hydrolysis, ensuring consistent performance under elevated temperatures and varying pH conditions. Its ability to form stable complexes with metal ions, particularly calcium and magnesium, enhances its utility in water treatment, industrial cleaning, and detergent formulations. Additionally, HEPA is biodegradable, offering an environmentally favorable alternative to traditional phosphonates. Its versatility and efficacy make it suitable for applications requiring precise control of metal ion interactions.
2-Hydroxyethanephosphonic Acid structure
22987-21-9 structure
Product Name:2-Hydroxyethanephosphonic Acid
CAS No:22987-21-9
MF:C2H7O4P
MW:126.048341989517
MDL:MFCD00043865
CID:261300
PubChem ID:89954
Update Time:2025-05-19

2-Hydroxyethanephosphonic Acid Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,P-(2-hydroxyethyl)-
    • 2-Hydroxyethanephosphonic Acid
    • 2-hydroxyethylphosphonic acid
    • 2-Hydroxyethanphosphonseaure
    • 2-Hydroxyethylphosphonate
    • EINECS 245-370-6
    • D97366
    • AKOS006283184
    • C06451
    • Z1198148482
    • 22987-21-9
    • Q27105414
    • Ethephon metabolite
    • SCHEMBL190533
    • NS00048884
    • EN300-1666750
    • Phosphonic acid, P-(2-hydroxyethyl)-
    • BRN 1751212
    • FT-0739114
    • (2-Hydroxyethyl)phosphonicacid
    • Ethephon-hydroxy 100 microg/mL in Acetonitrile
    • 8A26D6AUP2
    • MFCD00043865
    • 2-hydroxyethyl phosphonic acid
    • CHEMBL1229938
    • DTXSID70177531
    • (2-Hydroxyethyl)phosphonic acid
    • (2-Hydroxyethyl)-phosphonic acid
    • 17-BETA-ESTRADIOL3,17-DIACETATE
    • P-(2-Hydroxyethyl)phosphonic acid
    • BDBM50160407
    • Ethephon-hydroxy
    • Phosphonic acid, (2-hydroxyethyl)-
    • XAA98721
    • CHEBI:1159
    • HEP
    • 2-Hydroxyethylphosphonic acid, HEP
    • SEHJHHHUIGULEI-UHFFFAOYSA-N
    • MDL: MFCD00043865
    • Inchi: 1S/C2H7O4P/c3-1-2-7(4,5)6/h3H,1-2H2,(H2,4,5,6)
    • InChI Key: SEHJHHHUIGULEI-UHFFFAOYSA-N
    • SMILES: P(CCO)(=O)(O)O

Computed Properties

  • Exact Mass: 126.00800
  • Monoisotopic Mass: 126.008195
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 83.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8
  • XLogP3: -2.3

Experimental Properties

  • Density: 1.611
  • Boiling Point: 398.8°C at 760 mmHg
  • Flash Point: 195°C
  • Refractive Index: 1.494
  • PSA: 87.57000
  • LogP: -0.84360

2-Hydroxyethanephosphonic Acid Security Information

2-Hydroxyethanephosphonic Acid Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

2-Hydroxyethanephosphonic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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abcr
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abcr
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2-Hydroxyethanephosphonic Acid Production Method

2-Hydroxyethanephosphonic Acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:22987-21-9)2-Hydroxyethanephosphonic Acid
Order Number:A1008266
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:07
Price ($):176.0/606.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:22987-21-9)Ethephon-hydroxy
Order Number:LE16430
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:14
Price ($):discuss personally
Email:18501500038@163.com

2-Hydroxyethanephosphonic Acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:22987-21-9)2-Hydroxyethanephosphonic Acid
A1008266
Purity:99%/99%
Quantity:250mg/1g
Price ($):176.0/606.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:22987-21-9)Ethephon-hydroxy
LE16430
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email